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For Researchers, Scientists, and Drug Development Professionals

Introduction
FR295389 is a novel dihydroimidazopyrazolium cephalosporin antibiotic. This document

provides detailed protocols for measuring the in vitro activity of FR295389 against a variety of

clinically significant bacterial isolates. The described methods include determination of

Minimum Inhibitory Concentration (MIC), time-kill kinetic assays, and checkerboard synergy

testing.

Cephalosporins are a class of β-lactam antibiotics that act by inhibiting the synthesis of the

peptidoglycan layer of bacterial cell walls.[1] FR295389 has demonstrated notable activity

against challenging Gram-negative pathogens, particularly IMP-type metallo-β-lactamase

(MBL)-producing Pseudomonas aeruginosa.[2] Understanding the full spectrum of its activity is

crucial for its potential development as a therapeutic agent.
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Mechanism of Action: Inhibition of Bacterial Cell
Wall Synthesis
FR295389, like other cephalosporins, targets penicillin-binding proteins (PBPs), which are

essential enzymes for the final steps of peptidoglycan synthesis. By binding to PBPs,

FR295389 disrupts the cross-linking of the peptidoglycan chains, leading to a weakened cell

wall and ultimately, bacterial cell lysis and death. A key characteristic of FR295389 is its

stability against certain β-lactamases, such as IMP-type MBLs, as it has been shown to be a

poor substrate for these enzymes.[2]
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Caption: Mechanism of action of FR295389.

Quantitative Data Summary
The following table summarizes the known in vitro activity of FR295389 against IMP-type MBL-

producing Pseudomonas aeruginosa.

Organism Number of Isolates
FR295389 MIC50
(µg/mL)

FR295389 MIC90
(µg/mL)

IMP-type MBL-

producing

Pseudomonas

aeruginosa

21 8.0[2] 32[2]
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Experimental Protocols
The following are detailed protocols for evaluating the in vitro activity of FR295389. These

protocols are based on established standards from the Clinical and Laboratory Standards

Institute (CLSI).

Minimum Inhibitory Concentration (MIC) Determination
using Broth Microdilution
This protocol determines the lowest concentration of FR295389 that inhibits the visible growth

of a microorganism.

Prepare serial dilutions of FR295389 in a 96-well plate

Inoculate each well with the bacterial suspension

Prepare standardized bacterial inoculum (0.5 McFarland)

Incubate plates at 35-37°C for 16-20 hours

Visually inspect for turbidity to determine the MIC

Click to download full resolution via product page

Caption: Workflow for MIC determination.

Materials:

FR295389

Cation-adjusted Mueller-Hinton Broth (CAMHB)
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96-well microtiter plates

Bacterial isolates

0.5 McFarland turbidity standard

Spectrophotometer

Incubator

Procedure:

Preparation of FR295389 Stock Solution: Prepare a stock solution of FR295389 in a suitable

solvent (e.g., sterile water or DMSO) at a concentration of 1280 µg/mL.

Serial Dilutions:

Add 100 µL of CAMHB to all wells of a 96-well plate.

Add 100 µL of the FR295389 stock solution to the first well of each row to be tested,

creating a 1:2 dilution.

Perform serial 2-fold dilutions by transferring 100 µL from the first well to the second, and

so on, down the row. Discard the final 100 µL from the last well. This will create a range of

concentrations (e.g., 64, 32, 16, 8, 4, 2, 1, 0.5, 0.25, 0.125 µg/mL).

Inoculum Preparation:

From a fresh culture plate (18-24 hours growth), select several colonies and suspend

them in sterile saline.

Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately

1.5 x 10⁸ CFU/mL).

Dilute this suspension 1:150 in CAMHB to achieve a final inoculum density of

approximately 5 x 10⁵ CFU/mL.
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Inoculation: Add 100 µL of the standardized bacterial inoculum to each well of the microtiter

plate, including a growth control well (no antibiotic) and a sterility control well (no bacteria).

Incubation: Incubate the plates at 35-37°C for 16-20 hours in ambient air.

MIC Determination: The MIC is the lowest concentration of FR295389 at which there is no

visible growth (turbidity) as detected by the naked eye.

Time-Kill Kinetic Assay
This assay assesses the bactericidal or bacteriostatic activity of FR295389 over time.

Prepare bacterial culture in logarithmic growth phase

Add FR295389 at various concentrations (e.g., 1x, 2x, 4x MIC)

Incubate cultures at 35-37°C with shaking

Collect aliquots at specified time points (0, 2, 4, 8, 24 hours)

Perform serial dilutions and plate for viable colony counts (CFU/mL)

Plot log10 CFU/mL versus time

Click to download full resolution via product page
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Caption: Workflow for time-kill assay.

Materials:

FR295389

CAMHB

Bacterial isolates

Sterile test tubes

Shaking incubator

Agar plates

Sterile saline for dilutions

Procedure:

Inoculum Preparation: Prepare an overnight culture of the test organism in CAMHB. Dilute

the overnight culture into fresh, pre-warmed CAMHB and incubate until it reaches the

logarithmic phase of growth (turbidity of ~0.1 at 600 nm).

Assay Setup:

Prepare tubes containing CAMHB with FR295389 at desired concentrations (e.g., 0x,

0.5x, 1x, 2x, and 4x the predetermined MIC).

Inoculate each tube with the logarithmic phase culture to a final density of approximately 5

x 10⁵ CFU/mL.

Incubation and Sampling:

Incubate the tubes at 35-37°C with constant agitation.

At various time points (e.g., 0, 2, 4, 8, and 24 hours), remove an aliquot from each tube.

Viable Cell Counting:
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Perform ten-fold serial dilutions of each aliquot in sterile saline.

Plate 100 µL of appropriate dilutions onto agar plates.

Incubate the plates at 35-37°C for 18-24 hours.

Count the number of colonies (CFU) on the plates and calculate the CFU/mL for each time

point.

Data Analysis: Plot the log₁₀ CFU/mL against time for each concentration of FR295389. A ≥3-

log₁₀ reduction in CFU/mL is considered bactericidal activity.

Checkerboard Synergy Testing
This method is used to assess the interaction between FR295389 and a second antimicrobial

agent.

Prepare serial dilutions of FR295389 (Drug A) horizontally

Inoculate the 96-well plate with standardized bacterial inoculum

Prepare serial dilutions of a second antibiotic (Drug B) vertically

Incubate the plate

Determine the MIC of each drug alone and in combination

Calculate the Fractional Inhibitory Concentration (FIC) index

Click to download full resolution via product page
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Caption: Workflow for checkerboard synergy testing.

Materials:

FR295389 (Drug A)

Second antimicrobial agent (Drug B)

CAMHB

96-well microtiter plates

Bacterial isolates

0.5 McFarland turbidity standard

Procedure:

Plate Setup:

Prepare a 96-well plate with serial dilutions of FR295389 along the x-axis (columns) and

the second antimicrobial agent along the y-axis (rows). Each well will contain a unique

combination of concentrations of the two drugs.

Inoculation: Inoculate the plate with a standardized bacterial suspension as described in the

MIC protocol.

Incubation: Incubate the plate at 35-37°C for 16-20 hours.

Data Collection: Determine the MIC of each drug alone and in combination by observing the

lowest concentration that inhibits visible growth.

Data Analysis: Calculate the Fractional Inhibitory Concentration (FIC) index for each

combination showing no growth using the following formula:

FIC Index = FIC of Drug A + FIC of Drug B where:

FIC of Drug A = (MIC of Drug A in combination) / (MIC of Drug A alone)
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FIC of Drug B = (MIC of Drug B in combination) / (MIC of Drug B alone)

The results are interpreted as follows:

Synergy: FIC index ≤ 0.5

Additive/Indifference: 0.5 < FIC index ≤ 4

Antagonism: FIC index > 4

Conclusion
The protocols outlined in this document provide a standardized framework for researchers to

evaluate the in vitro activity of the novel cephalosporin FR295389 against a range of clinical

isolates. Consistent and reproducible data generated using these methods will be essential for

understanding the potential clinical utility of this promising new antibiotic. Further studies are

warranted to expand the knowledge of its activity against a broader array of Gram-positive and

Gram-negative pathogens.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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